Methyl 2,4-dibromobenzoate

• IUPAC Name: methyl 2,4-dibromobenzoate
• InChI: InChI=1S/C8H6Br2O2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,1H3
• InChI Key: SBKBVWPHNYFFCV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)Br)Br
• Molecular Formula: C8H6Br2O2
• DSSTOX Substance ID: DTXSID20626620
• Molecular Weight: 293.94 g/mol
• CAS RN: 54335-33-0

Description

Methyl 2,4-dibromobenzoate, also known as 2,4-dibromobenzyl bromide, is an organic compound with the molecular formula C7H5Br2O2. It is a white solid that is soluble in organic solvents. It is primarily used in organic synthesis as a reagent for the introduction of the bromine atom.

Scientific Research Applications

1. Cosmetic and Personal-Care Product Preservative

Methyl 2,4-dibromobenzoate is closely related to methyl 4-hydroxybenzoate, commonly known as methyl paraben. Methyl paraben is used as an antimicrobial agent in cosmetics, personal-care products, and as a food preservative. The single crystal X-ray structure of methyl 4-hydroxybenzoate has been studied, demonstrating its molecular stability and effectiveness as a preservative in various products (Sharfalddin et al., 2020).

2. Environmental Degradation Studies

Research has explored the environmental degradation of related compounds, such as carbendazim (methyl-2-benzimidazole carbamate) and 2,4-dichlorophenoxyacetic acid, using microbial consortia. This is relevant for understanding the environmental impact and biodegradability of related chemical compounds, including this compound (Nagase et al., 2006).

3. Applications in Energy Storage

Methyl 2,5-dibromobenzoate, a closely related compound, has been used in the synthesis of conductive polymers for lithium-ion batteries. These polymers show promising applications in improving the performance and capacity of battery electrodes, hinting at potential uses for this compound in similar contexts (Wang et al., 2017).

4. Thermochemical Properties

The thermochemical properties of halogen-substituted benzoic acids, including methyl-substituted bromobenzoic acids and dibromobenzoic acids, have been studied. These insights are crucial for applications in material science and for assessing the environmental fate of chemicals (Zherikova & Verevkin, 2019).

5. Neuroprotective Potential

Studies on methyl 3,4-dihydroxybenzoate, a derivative of methyl benzoate, have revealed its neuroprotective effects against oxidative damage in cell models. This suggests potential biomedical applications for structurally similar compounds like this compound (Cai et al., 2016).

Safety and Hazards

Methyl 2,4-dibromobenzoate is classified under GHS07 for safety. It is harmful if swallowed (H302). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes.

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For Methyl 2,4-dibromobenzoate, it is recommended to store the compound in a sealed container at room temperature . More detailed studies are needed to understand how other environmental factors might influence its action .

Synthesis routes and methods

Procedure details

A solution of 2,4-dibromobenzoic acid (52.0 g, 176 mmol, 1.00 equiv, 95%) and sulfuric acid (20 mL) in methanol (400 mL) was stirred at 90° C. overnight. After cooling to room temperature, the mixture was concentrated under reduced pressure. The residue was diluted with 500 mL of ethyl acetate and washed with 3×100 mL of H2O followed by 1×100 mL of NaHCO3 (aq., sat. Note: gas evolution occurs). The organic layer was dried over anhydrous sodium sulfate and concentrated in vacuo. This resulted in 45.0 g (78%) of methyl 2,4-dibromobenzoate as a yellow oil.